N-(furan-2-ylmethyl)-N-methyl-1H-indole-2-carboxamide

• IUPAC Name: N-(furan-2-ylmethyl)-N-methyl-1H-indole-2-carboxamide
• InChI: InChI=1S/C15H14N2O2/c1-17(10-12-6-4-8-19-12)15(18)14-9-11-5-2-3-7-13(11)16-14/h2-9,16H,10H2,1H3
• InChI Key: NKRNLZBRUXTBSE-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC=CO1)C(=O)C2=CC3=CC=CC=C3N2
• Molecular Formula: C15H14N2O2
• Molecular Weight: 254.28 g/mol

Description

N-(furan-2-ylmethyl)-N-methyl-1H-indole-2-carboxamide, also known as FIIN-2, is a small molecule inhibitor that has gained attention in recent years due to its potential in cancer treatment. This compound has shown promising results in preclinical studies, and its mechanism of action has been extensively studied. In

Mechanism of Action

N-(furan-2-ylmethyl)-N-methyl-1H-indole-2-carboxamide inhibits the kinase activity of FGFR1, FGFR2, and FGFR3 by binding to the ATP-binding pocket of the kinase domain. This binding prevents the phosphorylation of downstream signaling proteins, which are essential for cancer cell growth and survival. In addition, N-(furan-2-ylmethyl)-N-methyl-1H-indole-2-carboxamide has been shown to induce apoptosis in cancer cells by activating the intrinsic apoptotic pathway.
Biochemical and Physiological Effects:
N-(furan-2-ylmethyl)-N-methyl-1H-indole-2-carboxamide has been shown to have potent anti-cancer effects in preclinical models, with minimal toxicity to normal cells. In addition, N-(furan-2-ylmethyl)-N-methyl-1H-indole-2-carboxamide has been shown to inhibit angiogenesis, which is essential for tumor growth and metastasis. N-(furan-2-ylmethyl)-N-methyl-1H-indole-2-carboxamide has also been shown to have anti-inflammatory effects, which may contribute to its anti-cancer activity.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(furan-2-ylmethyl)-N-methyl-1H-indole-2-carboxamide is its selectivity for FGFR1, FGFR2, and FGFR3, which reduces the risk of off-target effects. In addition, N-(furan-2-ylmethyl)-N-methyl-1H-indole-2-carboxamide has good pharmacokinetic properties, which make it suitable for in vivo studies. However, the synthesis of N-(furan-2-ylmethyl)-N-methyl-1H-indole-2-carboxamide is complex and time-consuming, which may limit its availability for research purposes.

Future Directions

There are several future directions for the research on N-(furan-2-ylmethyl)-N-methyl-1H-indole-2-carboxamide. One direction is to optimize the synthesis of N-(furan-2-ylmethyl)-N-methyl-1H-indole-2-carboxamide to improve its yield and purity. Another direction is to study the efficacy of N-(furan-2-ylmethyl)-N-methyl-1H-indole-2-carboxamide in combination with other cancer treatments, such as chemotherapy and immunotherapy. Additionally, the use of N-(furan-2-ylmethyl)-N-methyl-1H-indole-2-carboxamide in the treatment of other diseases, such as fibrosis and inflammation, should be explored. Finally, the development of more potent and selective FGFR inhibitors based on the structure of N-(furan-2-ylmethyl)-N-methyl-1H-indole-2-carboxamide should be pursued.
Conclusion:
N-(furan-2-ylmethyl)-N-methyl-1H-indole-2-carboxamide is a promising small molecule inhibitor that has shown potent anti-cancer effects in preclinical models. Its mechanism of action has been extensively studied, and its selectivity for FGFR1, FGFR2, and FGFR3 reduces the risk of off-target effects. Although the synthesis of N-(furan-2-ylmethyl)-N-methyl-1H-indole-2-carboxamide is complex, its good pharmacokinetic properties make it suitable for in vivo studies. Future research should focus on optimizing the synthesis of N-(furan-2-ylmethyl)-N-methyl-1H-indole-2-carboxamide, studying its efficacy in combination with other cancer treatments, and exploring its potential in the treatment of other diseases.

Synthesis Methods

The synthesis of N-(furan-2-ylmethyl)-N-methyl-1H-indole-2-carboxamide involves a multi-step process that starts with the reaction of 2-bromo-5-nitrobenzaldehyde with furfurylamine to form 2-(furan-2-ylmethyl)-5-nitrobenzaldehyde. This intermediate is then reduced to 2-(furan-2-ylmethyl)-5-aminobenzaldehyde, which is subsequently reacted with methyl anthranilate to form the final product, N-(furan-2-ylmethyl)-N-methyl-1H-indole-2-carboxamide. The synthesis of N-(furan-2-ylmethyl)-N-methyl-1H-indole-2-carboxamide has been optimized to improve its yield and purity, and the compound has been characterized using various analytical techniques, including NMR spectroscopy and mass spectrometry.

Scientific Research Applications

N-(furan-2-ylmethyl)-N-methyl-1H-indole-2-carboxamide has been studied extensively in preclinical models of cancer, and it has shown promising results in inhibiting the growth and proliferation of cancer cells. N-(furan-2-ylmethyl)-N-methyl-1H-indole-2-carboxamide has been shown to selectively target the kinase activity of FGFR1, FGFR2, and FGFR3, which are overexpressed in various types of cancer, including breast, lung, and prostate cancer. In addition, N-(furan-2-ylmethyl)-N-methyl-1H-indole-2-carboxamide has been shown to sensitize cancer cells to chemotherapy and radiation therapy, suggesting that it may have synergistic effects when used in combination with other cancer treatments.